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Compound of Interest

Compound Name: BUR1

CAS No.: 23000-46-6

Cat. No.: B1668064

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing their

BUR1 kinase assays.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of BUR1 kinase?

BUR1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae that plays a crucial

role in the regulation of transcriptional elongation.[1][2] In complex with its cyclin, BUR2, it

phosphorylates various substrates to facilitate this process. The BUR1-BUR2 complex is

known to phosphorylate the C-terminal domain (CTD) of RNA polymerase II, which is a key

step in the transition from transcription initiation to elongation.[3][4] Additionally, BUR1 is

involved in histone H2B monoubiquitination and histone H3 trimethylation, further linking its

activity to chromatin modification during transcription.

Q2: What are the known substrates of BUR1 kinase for in vitro assays?
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Several substrates have been identified for BUR1 kinase, which can be utilized in in vitro

kinase assays. A commonly used substrate is a recombinant fusion protein of Glutathione S-

transferase (GST) and the C-terminal domain (CTD) of the largest subunit of RNA polymerase

II (Rpb1), often denoted as GST-HA-CTD.[5] Another identified substrate is the protein Sch9, a

key regulator of cell growth and division. BUR1 itself also undergoes autophosphorylation,

which can be monitored in kinase assays.

Q3: What is the role of BUR2 in BUR1 kinase activity?

BUR2 is the cyclin partner for BUR1 and is essential for its kinase activity. The formation of the

BUR1-BUR2 complex is a prerequisite for the catalytic function of BUR1. Experiments have

shown that in the absence of BUR2, BUR1 kinase activity is not detectable. Therefore, for in

vitro kinase assays, it is crucial to use the active BUR1-BUR2 complex.

Q4: How does autophosphorylation affect BUR1 kinase activity?

BUR1 kinase is capable of autophosphorylation, which is a common regulatory mechanism for

many kinases. While the precise functional consequence of BUR1 autophosphorylation is still

under investigation, it is often associated with the activation of the kinase. It is important to

consider BUR1 autophosphorylation when designing and interpreting kinase assays, as it can

contribute to the overall signal.

Troubleshooting Guide
Issue 1: Low or No Kinase Activity
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Potential Cause Recommended Solution

Inactive BUR1 Enzyme

Ensure that the BUR1 kinase used is in complex

with its essential cyclin, BUR2. The BUR1-

BUR2 complex is required for activity. Confirm

the purity and integrity of the purified complex

by SDS-PAGE and Coomassie staining or

Western blot.

Suboptimal Buffer Conditions

The composition of the kinase assay buffer is

critical. A recommended starting point for a

BUR1 kinase assay buffer is: 25 mM HEPES

(pH 7.6), 10 mM MgCl₂, 1 mM DTT, and 10%

glycerol. Ionic strength can be adjusted with

KOAc (e.g., 200 mM). Systematically vary the

pH and salt concentration to find the optimal

conditions for your specific assay setup.

Incorrect ATP Concentration

The concentration of ATP can significantly

impact kinase activity. If the concentration is too

low, it may be limiting the reaction. Conversely,

very high concentrations can sometimes be

inhibitory. It is recommended to perform an ATP

titration to determine the optimal concentration,

which is often close to the Kₘ for ATP. A typical

starting concentration for in vitro kinase assays

is in the range of 10-100 µM.

Substrate Issues

Verify the concentration and purity of your

substrate (e.g., GST-CTD). Ensure that the

substrate is properly folded and that any

purification tags do not interfere with kinase

binding. If using a peptide substrate, ensure it

contains the correct phosphorylation consensus

sequence for BUR1.

Presence of Inhibitors Contaminating inhibitors from purification steps

(e.g., high concentrations of imidazole or salts)

can reduce kinase activity. Ensure that the final
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enzyme preparation is in a suitable storage

buffer and dialyzed if necessary.

Issue 2: High Background Signal

Potential Cause Recommended Solution

ATP Contamination

If using a detection method that measures ATP

depletion, ensure that all reagents and buffers

are free of contaminating ATP.

Non-specific Binding

In assays involving antibodies or beads, high

background can result from non-specific

binding. Include appropriate blocking agents

(e.g., BSA) in your buffers.

Autophosphorylation of BUR1

BUR1 is known to autophosphorylate. To

distinguish between substrate phosphorylation

and autophosphorylation, run a control reaction

without the exogenous substrate.

Contaminating Kinase Activity

If using a crude or partially purified BUR1

preparation, other kinases may be present.

Ensure high purity of the BUR1-BUR2 complex.

Issue 3: Inconsistent Results/High Variability
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Potential Cause Recommended Solution

Pipetting Errors

Ensure accurate and consistent pipetting,

especially for small volumes of enzyme and

ATP. Use calibrated pipettes and appropriate

tips.

Incomplete Mixing

Thoroughly mix all reaction components upon

addition. Avoid vigorous vortexing that could

denature the enzyme.

Reaction Time

Ensure that the kinase reaction is stopped within

the linear range of product formation. Perform a

time-course experiment to determine the optimal

incubation time where the reaction rate is

constant.

Temperature Fluctuations

Maintain a consistent temperature throughout

the assay incubation. Use a water bath or

incubator to minimize temperature variations.

Reagent Instability

Aliquot and store ATP and kinase solutions at

the recommended temperatures to avoid

degradation from multiple freeze-thaw cycles.

Prepare fresh working solutions for each

experiment.

Experimental Protocols
Protocol 1: In Vitro BUR1 Kinase Assay using Radiolabeled ATP

This protocol is adapted from standard kinase assay procedures and incorporates details from

published studies on BUR1.

Prepare Kinase Reaction Buffer (1X):

25 mM HEPES-NaOH, pH 7.6

10 mM MgCl₂
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1 mM DTT

10% Glycerol

(Optional) 200 mM KOAc

Prepare Reaction Mix: For each 25 µL reaction, combine the following on ice:

12.5 µL 2X Kinase Reaction Buffer

2.5 µL Substrate (e.g., 1-5 µg GST-CTD)

Purified BUR1-BUR2 complex (amount to be optimized)

Nuclease-free water to a final volume of 22.5 µL

Initiate Kinase Reaction:

Add 2.5 µL of ATP mix (e.g., 100 µM cold ATP supplemented with 1-2 µCi [γ-³²P]ATP).

Mix gently and incubate at 30°C for a predetermined optimal time (e.g., 20-30 minutes).

Stop Reaction:

Add 6 µL of 5X SDS-PAGE loading buffer.

Boil the samples at 95-100°C for 5 minutes.

Detection:

Separate the reaction products by SDS-PAGE.

Dry the gel and expose it to a phosphor screen or X-ray film to visualize the radiolabeled,

phosphorylated substrate.

Quantify band intensities using appropriate software.

Table 1: Recommended Reagent Concentrations for Optimization
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Reagent Starting Concentration Range for Optimization

BUR1-BUR2 Complex 50-100 ng 10-500 ng

Substrate (GST-CTD) 2 µg 0.5-10 µg

ATP 50 µM 1-200 µM

MgCl₂ 10 mM 2-20 mM

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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